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Compound of Interest

Compound Name: 3-Ethylphenol

Cat. No.: B1664133

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a detailed overview of the thermochemical data for 3-
ethylphenol (CAS No. 620-17-7), a significant alkylphenol in industrial chemistry and a
molecule of interest in various research fields. This document compiles essential quantitative
data, outlines relevant experimental methodologies, and presents key pathways involving this

compound.

Thermochemical Data of 3-Ethylphenol

The following tables summarize the key thermochemical and physical properties of 3-
ethylphenol, compiled from various sources. These values are crucial for process design,
safety assessments, and computational modeling.

Table 1: Enthalpy and Gibbs Free Energy Data
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Property Value Units Source(s)

Standard liquid
enthalpy of

_ -4362.90 + 1.50 kJ/mol [1][2]
combustion

(AcH°liquid)

Enthalpy of formation
at standard conditions ~ -146.60 kJ/mol [1]
(gas, AfH°gas)

Enthalpy of formation
at standard conditions  -146.20 £ 1.70 kJ/mol [1]
(gas, AfH°gas)

Liquid phase enthalpy
of formation at

N -214.3+1.6 kJd/mol [2]
standard conditions

(AfH°liquid)

Enthalpy of
vaporization at

" 52.3 kJ/mol [3]
standard conditions

(AvapH®)

Enthalpy of fusion at
standard conditions 12.8 kJ/mol [3]
(AfusH®)

Standard Gibbs free
energy of formation -25.73 kJ/mol [1]
(ATG®)

Table 2: Heat Capacity and Entropy
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Property Value Units Source(s)
Ideal gas heat Temperature
] J/mol-K [1]
capacity (Cp,gas) Dependent
Specific heat capacity
at constant pressure 1.82 Jig-K [3]
(liquid)
Temperature &
Entropy (Ideal Gas) [4]
Pressure Dependent
Entropy (Liquid in Temperature 4]
equilibrium with Gas) Dependent
Table 3: Physical Properties

Property Value Units Source(s)
Molecular Weight 122.164 g/mol [5]
Melting Point -4 °C [5]1[6]
Boiling Point 211.7+£9.0 °C at 760 mmHg [5]
Boiling Point 218 °C [3]
Density 1.0+0.1 g/cm3 [5]
Density 1.0076 g/cm3 at 20°C [3]
Vapor Pressure 0104 mmHg at 25°C [5]
Flash Point 94.4+8.8 °C [5]
Refractive Index 1.537 [5]
LogP (Octanol/Water

iy . 2.47 [5]
Partition Coefficient)

Experimental Protocols
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The determination of the thermochemical data presented above relies on established
experimental techniques. While specific protocols for 3-ethylphenol are not readily available in
the public domain, the following sections describe the general methodologies employed for
similar organic compounds.

Determination of Enthalpy of Combustion: Oxygen
Bomb Calorimetry

The standard enthalpy of combustion is determined using an oxygen bomb calorimeter.[7][8][9]

Sample Preparation: A precisely weighed sample of 3-ethylphenol (typically 0.5-1.5 g) is
placed in a crucible within the bomb. A fuse wire is positioned in contact with the sample.

o Assembly and Pressurization: The bomb is sealed and pressurized with pure oxygen to
approximately 30 atm.

o Calorimeter Setup: The bomb is submerged in a known mass of water in a calorimeter
bucket. The system is allowed to reach thermal equilibrium.

« Ignition and Data Acquisition: The sample is ignited by passing an electric current through
the fuse wire. The temperature of the water is recorded at regular intervals until it reaches a
maximum and then begins to cool.

o Calculation: The heat of combustion is calculated from the temperature rise, the heat
capacity of the calorimeter system (determined by calibrating with a standard substance like
benzoic acid), and corrections for the heat of formation of nitric acid and the combustion of
the fuse wire.[10][11]

Determination of Enthalpy of Vaporization

The enthalpy of vaporization can be determined by various methods, including calorimetry and
the measurement of vapor pressure as a function of temperature.[12][13][14]

1. Condensation Calorimetry: This method involves measuring the heat released during the
condensation of a known amount of 3-ethylphenol vapor.[12] The vapor is passed through a
condenser within a calorimeter, and the resulting temperature change of a cooling fluid is
measured.
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2. Vapor Pressure Measurement (Knudsen Effusion Method): This technique is suitable for

compounds with low vapor pressure.[15][16][17][18][19]

Sample Placement: A small amount of 3-ethylphenol is placed in a Knudsen cell, which is a
small container with a tiny orifice.

High Vacuum and Heating: The cell is placed in a high-vacuum chamber and heated to a
specific temperature.

Mass Loss Measurement: The rate of mass loss of the sample due to the effusion of vapor
through the orifice is measured using a sensitive microbalance.

Vapor Pressure Calculation: The vapor pressure is calculated from the rate of mass loss
using the Hertz-Knudsen equation. By measuring the vapor pressure at different
temperatures, the enthalpy of vaporization can be determined using the Clausius-Clapeyron
equation.

Determination of Heat Capacity

The specific heat capacity of liquid 3-ethylphenol can be determined by the method of
mixtures.[5][20][21][22]

Calorimeter Setup: A known mass of a reference liquid (e.g., water) is placed in a
calorimeter, and its initial temperature is recorded.

Sample Heating: A known mass of 3-ethylphenol is heated to a specific temperature.

Mixing and Temperature Measurement: The heated 3-ethylphenol is quickly added to the
water in the calorimeter. The mixture is stirred, and the final equilibrium temperature is
recorded.

Calculation: The specific heat capacity of 3-ethylphenol is calculated based on the principle
of conservation of energy, where the heat lost by the 3-ethylphenol is equal to the heat
gained by the water and the calorimeter.

Visualizations: Pathways and Workflows
Industrial Synthesis of 3-Ethylphenol
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The primary industrial route for the synthesis of 3-ethylphenol involves the sulfonation of
ethylbenzene, followed by isomerization and alkali fusion.[1][3]

Industrial Synthesis of 3-Ethylphenol

Ethylbenzene

i

Sulfonation
(H2504, ~200°C)

:

Isomeric Mixture of
Ethylbenzenesulfonic Acids

(0, m, p)

'

Selective Hydrolysis
(Steam, 150-170°C)

i

m-Ethylbenzenesulfonic Acid

i

Alkali Fusion
(NaOH/KOH, 330-340°C)

i

Sodium/Potassium
3-Ethylphenoxide

'

Acidification
(e.g., HCI)

3-Ethylphenol
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Caption: Industrial synthesis of 3-ethylphenol via sulfonation of ethylbenzene.

Generalized Metabolic Pathway of 3-Ethylphenol

In biological systems, 3-ethylphenol, like other phenolic compounds, is expected to undergo
Phase | and Phase Il metabolism to facilitate its excretion. A known human metabolite is 3-
ethylphenyl sulfate.[23] The biodegradation of phenols in microorganisms often proceeds via a
meta-cleavage pathway.[24][25]

Generalized Metabolic Pathway of 3-Ethylphenol

Phase | Metabolism

3-Ethylphenol

Phase Il Metabolism
Hydroxylation Sulfation Glucuronidation
(Cytochrome P450) (Sulfotransferase) (UGT)

l

Ethyl-substituted Catechol

3-Ethylphenyl Sulfate Glucuronide Conjugate

(REEED) (REEED)

Microbial Biidegradation

Meta-Cleavage Pathway
(Catechol 2,3-dioxygenase)

,
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Caption: Generalized metabolic and biodegradation pathways for 3-ethylphenol.

Experimental Workflow for Thermochemical Data
Determination

The logical flow for determining the key thermochemical properties of 3-ethylphenol involves a
series of distinct experimental procedures.
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Workflow for Thermochemical Data Determination
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(e.g., Knudsen Effusion)

l Enthalpy\of Combustion

Clausius-Clapeyron Analysis Oxygen Bomb Calorimetry

AvapH°
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Caption: Logical workflow for the experimental determination of thermochemical data.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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